molecular formula C25H26N6O B6498035 3-cyclohexyl-N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)propanamide CAS No. 891113-90-9

3-cyclohexyl-N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)propanamide

Cat. No.: B6498035
CAS No.: 891113-90-9
M. Wt: 426.5 g/mol
InChI Key: NVPCEVKQNJNYOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the class of organic compounds known as phenyl-1,2,4-triazoles . These are organic compounds containing a 1,2,4-triazole substituted by a phenyl group . It is a novel chemotype based on a [1,2,4]triazolo [4,3- a ]pyridine scaffold .


Molecular Structure Analysis

The molecular formula of the compound is C20H18N6O . It has a [1,2,4]triazolo [4,3-b]pyridazin-6-yl]phenyl structure . The compound has a molecular weight of 358.4 g/mol .


Physical and Chemical Properties Analysis

The compound has a molecular weight of 358.4 g/mol, an XLogP3-AA of 2.2, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 5, and a rotatable bond count of 4 . Its exact mass is 358.15420922 g/mol, and its monoisotopic mass is also 358.15420922 g/mol . The compound has a topological polar surface area of 85.1 Ų and a heavy atom count of 27 .

Mechanism of Action

Compounds with a [1,2,4]triazolo [4,3- a ]pyridine scaffold have been found to inhibit indoleamine 2,3-dioxygenase 1 (IDO1), a promising strategy in cancer immunotherapy . They are able to boost the immune response and work in synergy with other immunotherapeutic agents .

Future Directions

The compound’s [1,2,4]triazolo [4,3- a ]pyridine scaffold is so far underexploited among the heme binding moieties . Therefore, future research could focus on exploring this scaffold for the development of new biologically active entities for the rational design and development of new target-oriented drugs for the treatment of multifunctional diseases .

Properties

IUPAC Name

3-cyclohexyl-N-[3-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N6O/c32-24(12-9-18-5-2-1-3-6-18)27-21-8-4-7-20(17-21)22-10-11-23-28-29-25(31(23)30-22)19-13-15-26-16-14-19/h4,7-8,10-11,13-18H,1-3,5-6,9,12H2,(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVPCEVKQNJNYOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)CCC(=O)NC2=CC=CC(=C2)C3=NN4C(=NN=C4C5=CC=NC=C5)C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.